1-(2-chloro-6-fluorophenyl)-N-3-pyridinylmethanesulfonamide

• IUPAC Name: 1-(2-chloro-6-fluorophenyl)-N-pyridin-3-ylmethanesulfonamide
• InChI: InChI=1S/C12H10ClFN2O2S/c13-11-4-1-5-12(14)10(11)8-19(17,18)16-9-3-2-6-15-7-9/h1-7,16H,8H2
• InChI Key: VJWCZFUTARWOAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CS(=O)(=O)NC2=CN=CC=C2)F
• Molecular Formula: C12H10ClFN2O2S
• Molecular Weight: 300.74 g/mol

Description

1-(2-chloro-6-fluorophenyl)-N-3-pyridinylmethanesulfonamide, also known as CFTRinh-172, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cystic fibrosis. This compound selectively inhibits the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel, which is responsible for regulating salt and water transport across epithelial surfaces. CFTRinh-172 has been shown to improve CFTR function in vitro and in vivo, making it a promising candidate for the treatment of cystic fibrosis.

Mechanism of Action

1-(2-chloro-6-fluorophenyl)-N-3-pyridinylmethanesulfonamide selectively inhibits the CFTR chloride channel by binding to a specific site on the channel protein. This binding prevents the channel from opening, thereby reducing the amount of chloride ions that can pass through the membrane. This inhibition of CFTR function can lead to improved salt and water transport across epithelial surfaces, which is a key therapeutic target in cystic fibrosis.
Biochemical and Physiological Effects
1-(2-chloro-6-fluorophenyl)-N-3-pyridinylmethanesulfonamide has been shown to improve CFTR function in vitro and in vivo, leading to increased chloride transport and improved airway surface liquid regulation. In addition, 1-(2-chloro-6-fluorophenyl)-N-3-pyridinylmethanesulfonamide has been shown to reduce mucus viscosity and improve mucociliary clearance in animal models of cystic fibrosis.

Advantages and Limitations for Lab Experiments

1-(2-chloro-6-fluorophenyl)-N-3-pyridinylmethanesulfonamide is a potent and selective inhibitor of the CFTR chloride channel, making it a valuable tool for studying the role of CFTR in various physiological processes. However, it is important to note that 1-(2-chloro-6-fluorophenyl)-N-3-pyridinylmethanesulfonamide is not a specific inhibitor of CFTR, as it has been shown to inhibit other ion channels and transporters at higher concentrations. In addition, the use of 1-(2-chloro-6-fluorophenyl)-N-3-pyridinylmethanesulfonamide in in vivo studies can be complicated by its relatively short half-life and poor bioavailability.

Future Directions

There are several potential future directions for research involving 1-(2-chloro-6-fluorophenyl)-N-3-pyridinylmethanesulfonamide. One area of interest is the development of more potent and selective CFTR inhibitors that can be used for the treatment of cystic fibrosis. In addition, 1-(2-chloro-6-fluorophenyl)-N-3-pyridinylmethanesulfonamide could be used as a tool to study the role of CFTR in other physiological processes, such as gastrointestinal and reproductive function. Finally, the use of 1-(2-chloro-6-fluorophenyl)-N-3-pyridinylmethanesulfonamide in combination with other therapies, such as gene therapy or corrector drugs, could lead to improved outcomes for patients with cystic fibrosis.

Scientific Research Applications

1-(2-chloro-6-fluorophenyl)-N-3-pyridinylmethanesulfonamide has been extensively studied in the context of cystic fibrosis research, as it has been shown to improve CFTR function in vitro and in vivo. In addition, 1-(2-chloro-6-fluorophenyl)-N-3-pyridinylmethanesulfonamide has been used as a tool to study the role of CFTR in various physiological processes, such as airway surface liquid regulation, ion transport, and mucociliary clearance.